p-Coumaryl alcohol
p-Coumaryl alcohol
Trans-p-coumaryl alcohol is 4-Hydroxycinnamyl alcohol with E-configuration of the propenyl double bond. It is one of the main monolignols. It has a role as a monolignol. It is a phenylpropanoid, a member of phenols and a 4-hydroxycinnamyl alcohol. It derives from an (E)-cinnamyl alcohol.
4-Coumaryl alcohol, also known as 4-hydroxycoumarin or trans-hppa, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. 4-Coumaryl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Coumaryl alcohol has been found in human testicle tissue. Within the cell, 4-coumaryl alcohol is primarily located in the cytoplasm. 4-Coumaryl alcohol participates in a number of enzymatic reactions. In particular, 4-coumaryl alcohol can be biosynthesized from (e)-cinnamyl alcohol. 4-Coumaryl alcohol is also a parent compound for other transformation products, including but not limited to, trans-coumaryl acetate, p-hydroxyphenyl lignin, and 4-hydroxy cinnamyl alcohol diacetate. Outside of the human body, 4-coumaryl alcohol can be found in a number of food items such as black-eyed pea, mango, jute, and okra. This makes 4-coumaryl alcohol a potential biomarker for the consumption of these food products.
4-Coumaryl alcohol, also known as 4-hydroxycoumarin or trans-hppa, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. 4-Coumaryl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Coumaryl alcohol has been found in human testicle tissue. Within the cell, 4-coumaryl alcohol is primarily located in the cytoplasm. 4-Coumaryl alcohol participates in a number of enzymatic reactions. In particular, 4-coumaryl alcohol can be biosynthesized from (e)-cinnamyl alcohol. 4-Coumaryl alcohol is also a parent compound for other transformation products, including but not limited to, trans-coumaryl acetate, p-hydroxyphenyl lignin, and 4-hydroxy cinnamyl alcohol diacetate. Outside of the human body, 4-coumaryl alcohol can be found in a number of food items such as black-eyed pea, mango, jute, and okra. This makes 4-coumaryl alcohol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
3690-05-9
VCID:
VC0190846
InChI:
InChI=1S/C9H10O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6,10-11H,7H2/b2-1+
SMILES:
C1=CC(=CC=C1C=CCO)O
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
p-Coumaryl alcohol
CAS No.: 3690-05-9
Natural Products
VCID: VC0190846
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
CAS No. | 3690-05-9 |
---|---|
Product Name | p-Coumaryl alcohol |
Molecular Formula | C9H10O2 |
Molecular Weight | 150.17 g/mol |
IUPAC Name | 4-[(E)-3-hydroxyprop-1-enyl]phenol |
Standard InChI | InChI=1S/C9H10O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6,10-11H,7H2/b2-1+ |
Standard InChIKey | PTNLHDGQWUGONS-OWOJBTEDSA-N |
Isomeric SMILES | C1=CC(=CC=C1/C=C/CO)O |
SMILES | C1=CC(=CC=C1C=CCO)O |
Canonical SMILES | C1=CC(=CC=C1C=CCO)O |
Melting Point | 213.5°C |
Physical Description | Solid |
Description | Trans-p-coumaryl alcohol is 4-Hydroxycinnamyl alcohol with E-configuration of the propenyl double bond. It is one of the main monolignols. It has a role as a monolignol. It is a phenylpropanoid, a member of phenols and a 4-hydroxycinnamyl alcohol. It derives from an (E)-cinnamyl alcohol. 4-Coumaryl alcohol, also known as 4-hydroxycoumarin or trans-hppa, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. 4-Coumaryl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Coumaryl alcohol has been found in human testicle tissue. Within the cell, 4-coumaryl alcohol is primarily located in the cytoplasm. 4-Coumaryl alcohol participates in a number of enzymatic reactions. In particular, 4-coumaryl alcohol can be biosynthesized from (e)-cinnamyl alcohol. 4-Coumaryl alcohol is also a parent compound for other transformation products, including but not limited to, trans-coumaryl acetate, p-hydroxyphenyl lignin, and 4-hydroxy cinnamyl alcohol diacetate. Outside of the human body, 4-coumaryl alcohol can be found in a number of food items such as black-eyed pea, mango, jute, and okra. This makes 4-coumaryl alcohol a potential biomarker for the consumption of these food products. |
Synonyms | 4-coumaric acid 4-coumaric acid, (E)-isomer 4-coumaric acid, (Z)-isomer 4-coumaric acid, disodium salt 4-hydroxycinnamic acid p-coumaric acid p-coumaryl alcohol p-hydroxycinnamic acid para-coumaric acid phenol, 4-(3-hydroxy-1-propenyl)- trans-3-(4'-hydroxyphenyl)-2-propenoic acid trans-HPPA |
PubChem Compound | 5280535 |
Last Modified | Nov 11 2021 |
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